N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]nicotinamide

• IUPAC Name: N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H13ClN4O/c20-14-8-7-12(18-22-15-5-1-2-6-16(15)23-18)10-17(14)24-19(25)13-4-3-9-21-11-13/h1-11H,(H,22,23)(H,24,25)
• InChI Key: CYOIQZIXTUFBTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC(=C(C=C3)Cl)NC(=O)C4=CN=CC=C4
• Molecular Formula: C19H13ClN4O
• Molecular Weight: 348.8 g/mol

Description

N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]nicotinamide, also known as BCI, is a synthetic compound that has been extensively studied due to its potential therapeutic applications. BCI is a small molecule that has been shown to inhibit various enzymes and proteins involved in cancer cell growth and proliferation.

Mechanism of Action

The mechanism of action of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]nicotinamide involves the inhibition of various enzymes and proteins involved in cancer cell growth and proliferation. This compound has been shown to inhibit PKC, which is involved in cell proliferation, differentiation, and apoptosis. This compound also inhibits Akt, a protein kinase that is involved in cell survival and proliferation. Inhibition of Akt leads to the activation of GSK-3β, which promotes apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. This compound has also been shown to inhibit the growth and proliferation of cancer cells by inhibiting PKC and Akt. This compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]nicotinamide in lab experiments is its ability to inhibit various enzymes and proteins involved in cancer cell growth and proliferation. This compound has also been shown to have anti-inflammatory effects, which can be useful in studying inflammatory diseases. One of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the study of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]nicotinamide. One future direction is to study the potential therapeutic applications of this compound in various diseases, such as cancer and inflammatory diseases. Another future direction is to develop more potent and selective inhibitors of PKC and Akt based on the structure of this compound. Additionally, the development of more water-soluble forms of this compound could expand its use in various lab experiments.

Scientific Research Applications

N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]nicotinamide has been extensively studied in various scientific research applications, particularly in cancer research. This compound has been shown to inhibit various enzymes and proteins involved in cancer cell growth and proliferation, such as protein kinase C (PKC), Akt, and glycogen synthase kinase-3β (GSK-3β). This compound has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.